Cas no 28114-89-8 (6-cyanospiro[3.3]heptane-2-carboxylic acid)

• Product Name: 6-cyanospiro[3.3]heptane-2-carboxylic acid
• CAS No: 28114-89-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD20639089
• CID: 2619396
• PubChem ID: 75422256
• Update Time: 2025-04-21

6-cyanospiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyanospiro[3.3]heptane-2-carboxylic acid
• 6-cyanospiro[3.3]heptane-2-carboxylicacid
• SCHEMBL24867731
• D73450
• Z1262513877
• DBA11489
• 6-cyanospiro(3.3)heptane-2-carboxylic acid
• 28114-89-8
• 2-Cyanospiro[3.3]heptane-6-carboxylic acid
• EN300-135706
• MFCD20639089
• CS-0067410
• 842-405-2
• SB11954
• AKOS017344386

• MDL： MFCD20639089
• Inchi： 1S/C9H11NO2/c10-5-6-1-9(2-6)3-7(4-9)8(11)12/h6-7H,1-4H2,(H,11,12)
• InChI Key： ADUDROSLTSCLAT-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CC(C#N)C2)C1)=O

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.9±42.0 °C at 760 mmHg
• Flash Point: 184.7±27.9 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

6-cyanospiro[3.3]heptane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)